1-[(2,5-dichlorophenyl)sulfonyl]-4-(2-hydroxyethyl)-2,5-dimethyl-1,2-dihydro-3H-pyrazol-3-one

• IUPAC Name: 1-(2,5-dichlorophenyl)sulfonyl-4-(2-hydroxyethyl)-2,5-dimethylpyrazol-3-one
• InChI: InChI=1S/C13H14Cl2N2O4S/c1-8-10(5-6-18)13(19)16(2)17(8)22(20,21)12-7-9(14)3-4-11(12)15/h3-4,7,18H,5-6H2,1-2H3
• InChI Key: DIKUEUICGCHBOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)C)CCO
• Molecular Formula: C13H14Cl2N2O4S
• Molecular Weight: 365.2 g/mol

Description

1-[(2,5-dichlorophenyl)sulfonyl]-4-(2-hydroxyethyl)-2,5-dimethyl-1,2-dihydro-3H-pyrazol-3-one (commonly referred to as sulfonylpiperazine hydrochloride ) is a chemical compound with the molecular formula C₁₀H₁₂Cl₂N₂O₂S•HCl . It falls within the class of piperazines and has a molecular weight of approximately 331.65 g/mol .

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

• Heterocyclic Fused Sulfones : Heterocyclic sulfones, including pyrazole fused analogues, are synthesized through multi-step reactions. These compounds are important for the development of heterocyclic chemistry, especially in the context of creating fused ring systems with potential applications in various fields (Chaloner et al., 1992).

• Synthesis of 3H-pyrazoles : The reaction of certain sulfones with diphenyldiazomethane leads to the formation of 3H-pyrazoles, which undergo various transformations. These processes illustrate the versatility of sulfone chemistry in creating pyrazole derivatives (Vasin et al., 2015).

• Pyrazol-3-ones Reactions : Studies on pyrazol-3-ones reveal their reactions with various reagents, highlighting their role as versatile intermediates in organic synthesis. This underscores the significance of such compounds in the synthesis of complex molecules (Varvounis et al., 2004).

Biological Activities and Applications

• Antimicrobial Activity : Certain pyrazolone derivatives exhibit notable antibacterial and antifungal activities. This points to their potential use in developing new antimicrobial agents (Bildirici et al., 2007).

• Herbicidal and Insecticidal Activities : A series of N-phenylpyrazolyl aryl methanones derivatives, containing the arylsulfonyl group, demonstrate favorable herbicidal and insecticidal activities. This finding suggests their potential application in agriculture (Wang et al., 2015).

Chemistry of Derivatives and Analogues

• Chemical Transformations and Characterization : Various derivatives of pyrazole undergo interesting chemical transformations, which are significant for understanding the reactivity and properties of these molecules (Scheibye et al., 1982).

• Synthesis and Characterization of Derivatives : The synthesis and characterization of azetidin-2-one based phenyl sulfonyl pyrazoline derivatives underscore the diversity and potential applications of pyrazoline compounds in various fields (Shah et al., 2014).

• Sulfonylation Reactions : Studies on the sulfonylation of 4-amino-1H pyrazoles with p-toluenesulfonyl chloride provide insights into the chemical modification of pyrazole derivatives, which is crucial for developing new compounds with desired properties (Povarov et al., 2017).